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Compound of Interest

Compound Name: GW-6604

Cat. No.: B1684689

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling GW-6604. As a potent and selective ALKS5 inhibitor,
proper handling and disposal are paramount to ensure laboratory safety and data integrity.

Disclaimer: A specific Safety Data Sheet (SDS) for GW-6604 (CAS 452342-37-9) was not
located. The following guidance is based on information from chemical suppliers and general
best practices for handling potent, biologically active research compounds. All laboratory
personnel must consult their institution's safety protocols and conduct a formal risk assessment
before handling this compound.

Summary of Compound Data

The following table summarizes the available quantitative data for GW-6604.
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Property Value Source
MedchemExpress, DC
CAS Number 452342-37-9 Chemicals, AOBIOUS,
MedKoo Biosciences
MedchemExpress, DC
Molecular Formula C19H14Na4 Chemicals, AOBIOUS,
MedKoo Biosciences
MedchemExpress, DC
Molecular Weight 298.34 g/mol Chemicals, AOBIOUS,
MedKoo Biosciences
Solid, Off-white to light yellow MedchemExpress[1], MedKoo
Appearance L
powder Biosciences|[2]
Purity >98% DC Chemicals[3], AOBIOUS
N Soluble in DMSO (e.g., 100 MedchemExpress[1],
Solubility ]
mg/mL with ultrasound) AOBIOUS[4]

Operational Plan: Step-by-Step Guidance

Adherence to a strict operational plan is critical for the safe handling of GW-6604.

Receiving and Inspection

e Upon receipt, inspect the packaging for any signs of damage or leakage.

 Verify that the compound name, CAS number, and quantity match the order.

e The compound is typically shipped at ambient temperature as a non-hazardous chemical.[2]

Storage

e Solid Compound:

o Short-term (days to weeks): Store at 0-4°C, protected from light.[2]
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o Long-term (months to years): Store at -20°C in a dry, dark, and tightly sealed container.[2]
[3][4] Some suppliers recommend storage for up to 2 years at -20°C as a powder.[3]

e Stock Solutions (in DMSO):

[¢]

Store in aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles.[1][3]

o -20°C: Usable for up to 1 month.[1][3]

o

-80°C: Usable for up to 6 months.[1][3]

[¢]

Always protect solutions from light.[1]

Personal Protective Equipment (PPE)

Due to the potent biological activity of GW-6604 and the absence of a specific SDS, the
following PPE is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Hand Protection: Nitrile gloves. Inspect gloves before use and change them frequently,
especially if contact with the compound or its solution occurs.

o Body Protection: A laboratory coat is required.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of the
powder.

Solution Preparation

 All handling of the solid compound and preparation of stock solutions should be performed in
a certified chemical fume hood to minimize inhalation exposure.

» Before opening the vial, allow the product to equilibrate to room temperature for at least one
hour.[3]

o Use a calibrated analytical balance to weigh the compound.
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Prepare stock solutions using a suitable solvent, such as DMSO. The use of newly opened,
hygroscopic DMSO is recommended for optimal solubility.[1]

If necessary, use an ultrasonic bath to aid in dissolution.[1]

Experimental Use

Clearly label all solutions containing GW-6604 with the compound name, concentration,
solvent, and date of preparation.

When diluting stock solutions for cellular assays, ensure the final concentration of the solvent
(e.g., DMSO) is compatible with your experimental system and include an appropriate
vehicle control.

Handle all solutions and experimental materials containing GW-6604 with the same
precautions as the stock solution.

Disposal Plan

All waste materials contaminated with GW-6604 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste:

o Collect all disposable materials that have come into contact with GW-6604 powder, such
as weighing paper, pipette tips, and contaminated gloves, in a designated, sealed, and
clearly labeled hazardous waste container.

Liquid Waste:

o Collect all unused solutions and experimental media containing GW-6604 in a designated,
sealed, and clearly labeled hazardous waste container.

o Do not pour GW-6604 solutions down the drain.

Decontamination:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/gw-6604.html
https://www.medchemexpress.com/gw-6604.html
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70%
ethanol) to decontaminate them after use. Dispose of the cleaning materials as solid
hazardous waste.

Workflow Diagram
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Caption: Workflow for the safe handling and disposal of GW-6604.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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